N-(4-bromophenyl)-3-methyl-1-benzofuran-2-carboxamide

• IUPAC Name: N-(4-bromophenyl)-3-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C16H12BrNO2/c1-10-13-4-2-3-5-14(13)20-15(10)16(19)18-12-8-6-11(17)7-9-12/h2-9H,1H3,(H,18,19)
• InChI Key: DJAJBBVSSVMRCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=CC=CC=C12)C(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C16H12BrNO2
• Molecular Weight: 330.17 g/mol

Description

“N-(4-bromophenyl)-3-methyl-1-benzofuran-2-carboxamide” is a complex organic compound. It contains a benzofuran moiety, which is a heterocyclic compound (a compound that contains atoms of at least two different elements) consisting of fused benzene and furan rings. The compound also contains a carboxamide group (-CONH2), which is derived from carboxylic acids (-COOH) and is a key functional group in many biologically important molecules.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the benzofuran ring, the introduction of the bromophenyl group, and the formation of the carboxamide group. The exact synthetic route would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzofuran ring, the bromophenyl group, and the carboxamide group. These groups would likely confer specific physical and chemical properties to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the benzofuran ring, the bromophenyl group, and the carboxamide group. The bromine atom on the phenyl ring could potentially undergo substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the benzofuran ring, the bromophenyl group, and the carboxamide group. For example, the presence of the bromine atom could increase the compound’s density and boiling point compared to compounds without a halogen.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling “N-(4-bromophenyl)-3-methyl-1-benzofuran-2-carboxamide” would require appropriate safety measures. The specific safety and hazard information would depend on various factors including the compound’s reactivity, toxicity, and potential for causing harm to the environment.

Future Directions

The future research directions for this compound could include further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential uses. For example, it could be studied for potential applications in pharmaceuticals, materials science, or other fields.